Cas no 2197-52-6 ((8E,11E)-octadeca-8,11-dienoic acid)

• Product Name: (8E,11E)-octadeca-8,11-dienoic acid
• CAS No: 2197-52-6
• MF: C₁₈H₃₂O₂
• MW: 280.445486068726
• CID: 1405546
• PubChem ID: 5312487
• Update Time: 2025-04-20

(8E,11E)-octadeca-8,11-dienoic acid Chemical and Physical Properties

Names and Identifiers

• (8E,11E)-octadeca-8,11-dienoic acid
• CHEBI:196559
• OCTADECA-8,11-DIENOIC ACID
• SCHEMBL891599
• C18:2n-7,10
• 8,11-OCTADECADIENOIC ACID
• 2197-52-6
• LMFA01030336

• Inchi： 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-8,10-11H,2-6,9,12-17H2,1H3,(H,19,20)/b8-7+,11-10+
• InChI Key： WBTBKRBXTLZUJG-ZDVGBALWSA-N
• SMILES： OC(CCCCCC/C=C/C/C=C/CCCCCC)=O

Computed Properties

• Exact Mass: 280.24036
• Monoisotopic Mass: 280.24023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.911
• Boiling Point: 407.4°C at 760 mmHg
• Flash Point: 304.2°C
• Refractive Index: 1.478
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives